Cas no 2972-01-2 (CYCLODECANONE OXIME)

CYCLODECANONE OXIME structure
CYCLODECANONE OXIME structure
Product Name:CYCLODECANONE OXIME
CAS No:2972-01-2
MF:C10H19NO
MW:169.263962984085
CID:915666
PubChem ID:76303
Update Time:2025-04-19

CYCLODECANONE OXIME Chemical and Physical Properties

Names and Identifiers

    • CYCLODECANONE OXIME
    • Cyclodecaneone oxime; N-hydroxycyclodecanimine
    • AKOS006228070
    • 11-Oxo-10,11-dihydro-Dibenzo[b,f][1,4]thiazepine;10,11-Dihydro-11-oxo dibenzo-1,4-thiazepine
    • 2972-01-2
    • NS00048591
    • Cyclodecanonoxim
    • A25080
    • EINECS 221-009-8
    • B3Z5A3XX6V
    • Cyclodecanone, oxime
    • SCHEMBL3474721
    • DTXSID40183866
    • Cyclodecaneone oxime
    • Inchi: 1S/C10H19NO/c12-11-10-8-6-4-2-1-3-5-7-9-10/h12H,1-9H2
    • InChI Key: KUVPEPZUXRFFOD-UHFFFAOYSA-N
    • SMILES: O/N=C1\CCCCCCCCC\1

Computed Properties

  • Exact Mass: 169.14677
  • Monoisotopic Mass: 169.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 32.6Ų

Experimental Properties

  • Melting Point: 79-80 °C
  • PSA: 32.59

CYCLODECANONE OXIME Security Information

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